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Introduction
Cycloxydim is a selective, post-emergence systemic herbicide used for the control of annual

and perennial grass weeds in a variety of broadleaf crops.[1][2] As a member of the

cyclohexanedione family, its mode of action is the inhibition of the acetyl-CoA carboxylase

(ACCase) enzyme.[2][3] This enzyme is critical for fatty acid biosynthesis, a process essential

for cell membrane formation in susceptible grass species.[3] Broadleaf (dicotyledonous) crops

generally exhibit a high degree of tolerance to cycloxydim due to a less sensitive ACCase

enzyme.[4]

Despite this inherent tolerance, it is crucial to experimentally verify the phytotoxicity of

cycloxydim on non-target crop species under specific environmental conditions and at various

application rates, particularly at rates exceeding the recommended dosage to simulate spray

overlaps. These application notes provide a detailed protocol for assessing the phytotoxicity of

cycloxydim on non-target crop species, ensuring crop safety and generating reliable data for

regulatory and research purposes.
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The following tables summarize expected phytotoxicity data for cycloxydim on various

tolerant, non-target crop species.

Disclaimer: The quantitative data presented in these tables are illustrative examples based on

qualitative reports of high crop tolerance and typical results from herbicide phytotoxicity studies.

Specific quantitative data from dose-response studies of cycloxydim on these non-target

crops is not widely available in the public domain.

Table 1: Visual Phytotoxicity Assessment of Cycloxydim on Non-Target Crop Species
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Crop Species
Cycloxydim Rate (g
a.i./ha)¹

Visual Injury Rating
(EWRC Scale, 1-9)²
at 14 DAT³

Visual Injury Rating
(EWRC Scale, 1-9)²
at 28 DAT³

Sugar Beet (Beta

vulgaris)
0 (Control) 1 1

200 (1x) 1 1

400 (2x) 1-2 1

Oilseed Rape

(Brassica napus)
0 (Control) 1 1

200 (1x) 1 1

400 (2x) 1-2 1

Soybean (Glycine

max)
0 (Control) 1 1

200 (1x) 1 1

400 (2x) 1 1

Field Pea (Pisum

sativum)
0 (Control) 1 1

200 (1x) 1 1

400 (2x) 1 1

Faba Bean (Vicia

faba)
0 (Control) 1 1

200 (1x) 1 1

400 (2x) 1 1

¹ g a.i./ha = grams of active ingredient per hectare. 1x represents a typical recommended field

rate, and 2x represents a double dose. ² EWRC (European Weed Research Council) scale: 1 =

no effect, 9 = complete kill. A rating of 1-2 generally indicates excellent crop safety. ³ DAT =

Days After Treatment.
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Table 2: Effect of Cycloxydim on Biomass and Yield of Non-Target Crop Species

Crop Species
Cycloxydim Rate (g
a.i./ha)

Shoot Dry Biomass
(% of Control) at 28
DAT

Final Yield (% of
Control)

Sugar Beet (Beta

vulgaris)
0 (Control) 100 100

200 (1x) ~100 ~100

400 (2x) >98 >98

Oilseed Rape

(Brassica napus)
0 (Control) 100 100

200 (1x) ~100 ~100

400 (2x) >98 >98

Soybean (Glycine

max)
0 (Control) 100 100

200 (1x) ~100 ~100

400 (2x) >99 >99

Experimental Protocols
This section outlines a detailed methodology for conducting a greenhouse or field experiment

to assess the phytotoxicity of cycloxydim on non-target crop species.

Plant Material and Growth Conditions
Species Selection: Choose non-target crop species of interest. Recommended species with

known tolerance include sugar beet, oilseed rape, soybean, field pea, and faba bean.[1]

Include at least two different cultivars of each species to account for potential varietal

differences in sensitivity.

Potting and Growth Medium: For greenhouse studies, sow 5-10 seeds of each cultivar in 15-

20 cm diameter pots filled with a sterile, well-draining potting mix (e.g., a mixture of peat,
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perlite, and vermiculite).

Greenhouse Conditions: Maintain greenhouse conditions appropriate for the selected crop

species. A typical starting point would be a 16/8 hour day/night photoperiod, temperatures of

22-25°C during the day and 16-18°C at night, and a relative humidity of 60-70%.

Thinning: After emergence, thin the seedlings to a uniform number per pot (e.g., 2-4 plants)

to ensure consistent growth.

Field Trials: For field studies, select a site with uniform soil type and low weed pressure.

Prepare the seedbed according to standard agronomic practices for the selected crops.

Experimental Design and Treatments
Design: Employ a randomized complete block design (RCBD) with a minimum of four

replications for each treatment.

Treatments:

Untreated Control (sprayed with water and adjuvant only).

Cycloxydim at the recommended application rate (1x; e.g., 200 g a.i./ha).

Cycloxydim at double the recommended application rate (2x; e.g., 400 g a.i./ha) to

assess the margin of crop safety.

Herbicide Application:

Apply treatments at the appropriate growth stage for the crop, typically between the 2- to

8-leaf stage.

Use a calibrated laboratory or field plot sprayer that delivers a uniform spray volume (e.g.,

200-400 L/ha).

Include a recommended adjuvant (e.g., crop oil concentrate) as specified on the

cycloxydim product label to ensure optimal absorption.
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Visual Injury Assessment:

Visually assess phytotoxicity at 3, 7, 14, and 28 days after treatment (DAT).

Use a standardized rating scale, such as the European Weed Research Council (EWRC)

1-9 scale (Table 3) or the Canadian Weed Science Society (CWSS) 0-100% scale.[5][6]

Ratings should be made by at least two independent, trained assessors.

Table 3: EWRC Phytotoxicity Rating Scale

Rating Description

1 No effect

2
Slight effects (e.g., very slight discoloration or

stunting), fully recoverable

3 Minor, but clearly visible effects

4 More pronounced effects, but not permanent

5
Medium damage (e.g., moderate stunting,

chlorosis)

6 Strong damage, but plants likely to recover

7 Very strong damage, recovery uncertain

8 Almost complete destruction

| 9 | Complete kill |

Plant Height Measurement:

At each assessment timing, measure the height of each plant from the soil surface to the

apical meristem.

Calculate the average height per pot or plot.

Biomass Determination:
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At 28 DAT, harvest the above-ground plant material for two of the four replications.

Dry the plant material in an oven at 70°C for 72 hours or until a constant weight is

achieved.

Record the dry weight and express it as a percentage of the untreated control.

Yield and Quality Assessment (Field Studies):

At crop maturity, harvest the remaining two replications to determine the final yield.

For crops like oilseed rape and soybean, measure seed yield ( kg/ha ) and thousand-seed

weight.

For sugar beet, measure root yield (t/ha) and sugar content.

Data Analysis
Analyze the collected data using Analysis of Variance (ANOVA) appropriate for an RCBD. Use

a suitable mean separation test (e.g., Tukey's HSD) to determine significant differences

between treatment means at a significance level of p < 0.05.
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Caption: Experimental workflow for assessing cycloxydim phytotoxicity.
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Caption: Cycloxydim's mechanism and resulting plant stress pathways.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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